Cas no 77854-04-7 (Ethanone, 1-[3-(diphenylmethyl)-5-methyl-4-isoxazolyl]-)

Ethanone, 1-[3-(diphenylmethyl)-5-methyl-4-isoxazolyl]- structure
77854-04-7 structure
Product Name:Ethanone, 1-[3-(diphenylmethyl)-5-methyl-4-isoxazolyl]-
CAS No:77854-04-7
MF:C19H17NO2
MW:291.343785047531
CID:535374
PubChem ID:12911786
Update Time:2025-04-19

Ethanone, 1-[3-(diphenylmethyl)-5-methyl-4-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[3-(diphenylmethyl)-5-methyl-4-isoxazolyl]-
    • 1-(3-benzhydryl-5-methyl-1,2-oxazol-4-yl)ethanone
    • 1-[3-(Diphenylmethyl)-5-methyl-1,2-oxazol-4-yl]ethan-1-one
    • 1-(3-Benzhydryl-5-methylisoxazol-4-yl)ethanone
    • 77854-04-7
    • DTXSID00512774
    • Inchi: 1S/C19H17NO2/c1-13(21)17-14(2)22-20-19(17)18(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,18H,1-2H3
    • InChI Key: YBLUZVFVGIMJLU-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(C)=O)C(C(C2C=CC=CC=2)C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 291.12601
  • Monoisotopic Mass: 291.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.1
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